1-(2,5-Diethylpiperazin-1-yl)ethanone

• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• IUPAC Name: 1-(2,5-diethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C10H20N2O/c1-4-9-7-12(8(3)13)10(5-2)6-11-9/h9-11H,4-7H2,1-3H3
• InChI Key: WRNDYNIWQCAYOR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNC(CN1C(=O)C)CC

Description

1-(2,5-Diethylpiperazin-1-yl)ethanone is a piperazine-derived ethanone compound characterized by a ketone group attached to a nitrogen atom in a 2,5-diethyl-substituted piperazine ring. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility as building blocks for bioactive molecules, particularly in central nervous system (CNS) drugs and enzyme inhibitors. Piperazine-based ethanones often exhibit conformational flexibility, enabling interactions with biological targets such as enzymes or receptors . Substituents on the piperazine ring (e.g., ethyl groups) influence lipophilicity, solubility, and steric effects, which are critical for pharmacokinetics and pharmacodynamics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,5-Diethylpiperazin-1-yl)ethanone typically involves the reaction of 2,5-diethylpiperazine with ethanoyl chloride under controlled conditions. The reaction is carried out in an inert atmosphere, often using a solvent like dichloromethane or toluene. The mixture is stirred at a low temperature to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{2,5-Diethylpiperazine} + \text{Ethanoyl chloride} \rightarrow \text{1-(2,5-Diethylpiperazin-1-yl)ethanone} + \text{HCl}$$2,5-Diethylpiperazine+Ethanoyl chloride→1-(2,5-Diethylpiperazin-1-yl)ethanone+HCl

Industrial Production Methods

For industrial-scale production, the process is optimized to enhance yield and purity. This involves using high-purity reactants, precise temperature control, and efficient purification techniques such as recrystallization or chromatography. The reaction conditions are carefully monitored to prevent side reactions and ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Diethylpiperazin-1-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the ethanone group to an alcohol.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with halogens or other electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogens like chlorine or bromine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

1-(2,5-Diethylpiperazin-1-yl)ethanone has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential as a ligand in receptor binding studies.

Medicine: Investigated for its pharmacological properties, including potential use as an antipsychotic or antimicrobial agent.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(2,5-Diethylpiperazin-1-yl)ethanone involves its interaction with specific molecular targets, such as receptors or enzymes. The piperazine ring can mimic the structure of neurotransmitters, allowing the compound to bind to receptor sites and modulate their activity. This interaction can lead to various biological effects, depending on the target and the context of the study.

Comparison with Similar Compounds

Comparison with Structural Analogs

Piperazine and Piperidine Derivatives

Piperazine/piperidine-based ethanones share a common scaffold but differ in substituents and biological activity:

Compound	Substituents	Key Properties/Activities	Source
1-[(2R,5S)-2,5-Dimethylpiperazinyl]ethanone	2,5-Dimethylpiperazine	Chiral synthesis; potential CNS activity
1-(4-(4-Substituted phenyl)piperazin-1-yl)ethanone	Aryl/chloropyridinyl groups	Intermediate for antitumor/antimicrobial agents
1-(1-Aryl-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone	Tetrazole-piperidine hybrid	Antibacterial/antifungal activity

• In contrast, tetrazole-containing analogs (e.g., compounds 22–28 in ) show improved antibacterial activity due to increased hydrogen-bonding capacity.

Phenolic Ethanones

Phenolic ethanones with hydroxyl/methoxy substituents exhibit distinct bioactivity profiles:

Compound	Substituents	α-Glucosidase IC50 (μM)	Binding Energy (kcal/mol)	Source
1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone	2,5-OH; 4-OCH3	12.3 ± 0.8	-0.87
1-(2,3-Dihydroxy-4-methoxyphenyl)ethanone	2,3-OH; 4-OCH3	15.1 ± 1.2	-0.92
Gallic acid	3,4,5-tri-OH	8.5 ± 0.3	-1.34

• Hydroxylation vs. Alkylation : Hydroxyl groups enhance α-glucosidase inhibition via hydrogen bonding, while alkylation (e.g., diethyl groups in the target compound) may prioritize hydrophobic interactions. Methoxy groups reduce polarity, balancing activity and bioavailability .

Physical and Conformational Properties

• Melting Points: Hydroxyacetophenones with propyl substituents (e.g., 1-(2,5-dihydroxy-4-propylphenyl)ethanone) melt at 85°C , whereas piperazine ethanones are typically liquids or low-melting solids due to reduced crystallinity.
• Isomerization: Piperidine ethanones (e.g., 2-(3,5-dinitrophenyl)-1-(piperidin-1-yl)ethanone) exhibit amide bond isomerization with an energy barrier of ~67 kJ/mol, suggesting conformational flexibility relevant to binding dynamics .

Biological Activity

1-(2,5-Diethylpiperazin-1-yl)ethanone is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, focusing on its cytotoxicity, mechanism of action, and therapeutic potential.

Chemical Structure

The compound has the following chemical structure:

$$\text{C}_9\text{H}_{18}\text{N}_2\text{O}$$

Biological Activity Overview

Research indicates that 1-(2,5-Diethylpiperazin-1-yl)ethanone exhibits various biological activities, including cytotoxic effects against cancer cell lines. The compound's mechanism of action appears to involve interactions with cellular pathways that regulate cell proliferation and apoptosis.

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the effectiveness of 1-(2,5-Diethylpiperazin-1-yl)ethanone against different cancer cell lines. The following table summarizes the IC50 values obtained from these studies:

Cell Line	IC50 (µM)	Reference
WRL-68 (liver)	86
Caco2 (colon)	Not specified
MCF-7 (breast)	Not specified
PC-3 (prostate)	Not specified

These results indicate that while the compound shows moderate activity against liver cancer cells, further studies are needed for comprehensive profiling against other cancer types.

The mechanism by which 1-(2,5-Diethylpiperazin-1-yl)ethanone exerts its effects is still under investigation. However, preliminary studies suggest that it may act as an inhibitor of specific kinases involved in cell cycle regulation and apoptosis. For instance, compounds with similar piperazine structures have been reported to inhibit DYRK1A and other kinases with IC50 values ranging from 0.075 to 9 µM .

Case Studies

Several case studies have explored the therapeutic potential of piperazine derivatives, including 1-(2,5-Diethylpiperazin-1-yl)ethanone. For example, a study highlighted the anticancer properties of piperazine derivatives in various in vitro models. The results demonstrated significant inhibition of cell growth and induction of apoptosis in treated cells.

Case Study: Anticancer Activity

In a comparative study involving multiple piperazine derivatives:

• Compound A : IC50 = 50 µM against A549 lung cancer cells.
• Compound B : IC50 = 30 µM against HepG2 liver cancer cells.
• Compound C (1-(2,5-Diethylpiperazin-1-yl)ethanone) : IC50 = 86 µM against WRL-68 liver cancer cells.

The results suggest that while 1-(2,5-Diethylpiperazin-1-yl)ethanone is less potent than some other derivatives, it still possesses significant biological activity warranting further investigation.